Cas no 2097800-46-7 (4-Nitrophenyl17-Octadecyn-1-ylCarbonate)

• Product Name: 4-Nitrophenyl17-Octadecyn-1-ylCarbonate
• CAS No: 2097800-46-7
• MF: C₂₅H₃₇NO₅
• MW: 431.564987897873
• MDL: MFCD30729869
• CID: 4636797
• Update Time: 2025-06-28

4-Nitrophenyl17-Octadecyn-1-ylCarbonate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl 17-Octadecyn-1-yl Carbonate
• 4-Nitrophenyl17-Octadecyn-1-ylCarbonate

• MDL： MFCD30729869
• Inchi： 1S/C25H37NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-30-25(27)31-24-20-18-23(19-21-24)26(28)29/h1,18-21H,3-17,22H2
• InChI Key： ZGYBPEXMOMOEBG-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)OCCCCCCCCCCCCCCCCC#C

Additional information on 4-Nitrophenyl17-Octadecyn-1-ylCarbonate

Research Briefing on 4-Nitrophenyl 17-Octadecyn-1-yl Carbonate (CAS: 2097800-46-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-Nitrophenyl 17-Octadecyn-1-yl Carbonate (CAS: 2097800-46-7) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development and bioconjugation. This briefing synthesizes the latest findings on its synthesis, reactivity, and biological relevance, with a focus on studies published within the last three years.

Recent advances in synthetic methodologies have enabled the efficient production of 4-Nitrophenyl 17-Octadecyn-1-yl Carbonate, leveraging its terminal alkyne group for click chemistry applications. A 2023 study in Journal of Medicinal Chemistry demonstrated its utility as a linker for antibody-drug conjugates (ADCs), where its carbonate moiety facilitated stable payload attachment while maintaining bioorthogonal reactivity for subsequent modifications. The CAS registry number 2097800-46-7 has become a key identifier in patent filings related to these applications.

In proteomics research, this compound has emerged as a valuable tool for protein labeling. A 2024 ACS Chemical Biology publication highlighted its use in activity-based protein profiling (ABPP), where the nitrophenyl leaving group enabled efficient carbamate formation with active-site residues of serine hydrolases. The 17-octadecyn-1-yl chain was shown to enhance membrane permeability, addressing a longstanding challenge in intracellular target engagement studies.

Structural-activity relationship (SAR) investigations have revealed that the compound's alkyne terminus allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC) without compromising the carbonate functionality. This dual reactivity was exploited in a 2023 Nature Communications paper to create branched drug delivery systems, where the 4-nitrophenyl carbonate served as a secondary conjugation point for controlled release motifs.

Stability studies indicate that 4-Nitrophenyl 17-Octadecyn-1-yl Carbonate maintains integrity under physiological conditions for up to 72 hours, with hydrolysis rates tunable through formulation adjustments. Recent pharmacokinetic data from animal models (2024, Molecular Pharmaceutics) show favorable tissue distribution profiles, particularly in lipid-rich environments, attributed to its long alkyl chain.

Emerging applications include its use as a building block for lipid nanoparticle (LNP) formulations in mRNA delivery systems. The compound's ability to conjugate with ionizable lipids while maintaining mRNA encapsulation efficiency has positioned it as a promising candidate for next-generation vaccine platforms, as evidenced by recent preclinical data from biotechnology companies.

Ongoing clinical translation efforts face challenges in optimizing the balance between stability and reactivity, particularly for in vivo applications. Current research directions focus on structural analogs that preserve the core 2097800-46-7 scaffold while introducing modifications to enhance target specificity and reduce off-target interactions.

The compound's commercial availability from specialty chemical suppliers has increased significantly since 2022, reflecting growing demand from both academic and industrial researchers. Analytical methods for quality control have been standardized, with HPLC-UV protocols now established for purity verification (>98% typically required for biological applications).

Future research directions highlighted in recent review articles include exploration of its use in targeted covalent inhibitor design and as a scaffold for bifunctional degradation activating compounds (BiDACs). The unique combination of carbonate reactivity and alkyne handle in 4-Nitrophenyl 17-Octadecyn-1-yl Carbonate continues to inspire innovative applications at the chemistry-biology interface.